Cas no 88211-44-3 (Silanamine,N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)-)

• Product Name: Silanamine,N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)-
• CAS No: 88211-44-3
• MF: C₈H₂₃NOSi₂
• MW: 205.44532418251
• MDL: MFCD17018871
• CID: 709289
• PubChem ID: 11356198
• Update Time: 2025-05-20

Silanamine,N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Silanamine,N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)-
• AMINOMETHYLATING REAGENT A
• (METHOXYMETHYL)BIS(TRIMETHYLSILYL)AMINE
• [N,N-Bis(trimethylsilyl)amino]methyl methyl ether
• N-(Methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)silanamine
• N-(methoxymethyl)bis(trimethylsilyl)amine
• N,N-bis(trimethylsilyl)methoxymethylamine
• Silanamine,N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)
• DTXSID80463351
• MFCD17018871
• 88211-44-3
• N,N-bis(trimethylsilyl)aminomethyl methyl ether
• 1-methoxy-N,N-bis(trimethylsilyl)methanamine
• SY287544
• SCHEMBL4907600

• MDL： MFCD17018871
• Inchi： 1S/C8H23NOSi2/c1-10-8-9(11(2,3)4)12(5,6)7/h8H2,1-7H3
• InChI Key： AYYQEQCMWOPLLS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N(COC)[Si](C)(C)C

Computed Properties

• Exact Mass: 205.13200
• Monoisotopic Mass: 205.13181743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 2.56210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silanamine,N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)-

Silanamine, N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)- (CAS No. 88211-44-3)

Silanamine, specifically N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)- (CAS No. 88211-44-3), is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a silyl group with an amine functionality. The presence of the trimethylsilyl (TMS) group and the methoxymethyl substituent makes this compound particularly versatile in its reactivity and utility.

The synthesis of this compound typically involves the reaction of amines with silylating agents under controlled conditions. Recent advancements in organosilicon chemistry have enabled the development of more efficient and selective methods for synthesizing such compounds. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and product yields. These innovations have not only improved the production process but also expanded the potential applications of this compound.

Silanamines like N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)- are widely used as intermediates in organic synthesis. Their ability to act as both nucleophiles and leaving groups makes them valuable in constructing complex molecular architectures. In drug discovery, these compounds have been employed as building blocks for creating bioactive molecules with specific pharmacological properties.

One of the most notable applications of this compound is in the field of catalysis. The silyl group imparts unique electronic and steric properties to the molecule, enabling it to act as an effective catalyst in various reactions. Recent studies have demonstrated its utility in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. This has significant implications for the production of enantiomerically pure drugs and fine chemicals.

In addition to its role in synthesis and catalysis, this compound has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in designing novel materials for sensing and separation technologies. For example, researchers have developed sensors based on this compound for detecting trace amounts of metal ions in environmental samples.

The chemical stability and reactivity of N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)- silanamine make it a valuable tool in analytical chemistry as well. It has been used as a derivatizing agent for improving the detectability of certain analytes in mass spectrometry and chromatographic techniques. Recent advancements in analytical methods have further enhanced its utility in these areas.

From an environmental standpoint, understanding the fate and behavior of this compound is crucial for ensuring its safe use and disposal. Studies have shown that under certain conditions, this compound undergoes hydrolysis to form less hazardous byproducts. This information is vital for developing strategies to minimize its environmental impact.

In conclusion, N-(methoxymethyl)-1,1,1-trimethyl-N-(trimethylsilyl)- silanamine (CAS No. 88211-44-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to drive innovative research and development efforts. As new discoveries emerge, this compound is expected to play an even more significant role in advancing modern chemistry.